![molecular formula C4H10ClNO B1145969 (1S,2R)-2-Aminocyclobutanol hydrochloride CAS No. 206751-79-3](/img/structure/B1145969.png)
(1S,2R)-2-Aminocyclobutanol hydrochloride
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Overview
Description
Synthesis Analysis
The synthesis of (1S,2R)-2-aminocyclobutanol hydrochloride involves several key steps, including the construction of the cyclobutane ring and the introduction of the amino and hydroxyl functionalities. Techniques such as enantiodivergent synthesis and [2+2] photocycloaddition reactions have been employed to achieve the desired stereochemistry with high enantioselectivity (Gauzy, Pereira, Faure, & Aitken, 2004), (Izquierdo et al., 2005).
Molecular Structure Analysis
The molecular structure of this compound is characterized by the presence of a cyclobutane ring, which imparts rigidity and influences the overall conformation of the molecule. NMR and DFT theoretical calculations have revealed strong intramolecular hydrogen bonds, leading to cis-fused [4.2.0]octane structural units that confer high rigidity to the molecule (Izquierdo et al., 2005).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including coupling with linear amino acids to form beta,beta- and beta,delta-dimers. These reactions are facilitated by the cyclobutane ring's ability to promote structure within the resulting compounds. The molecule's reactivity is influenced by its rigid structure and the presence of functional groups capable of participating in hydrogen bonding and other interactions (Izquierdo et al., 2005).
Scientific Research Applications
Synthesis and Structural Studies
Chiral Compound Synthesis and Ring Construction : (+)-(1S,2R) and (−)-(1R,2S)-2-aminocyclobutane-1-carboxylic acids were synthesized from a chiral bicyclic compound perceived as a chiral uracil equivalent, constructing the cyclobutane ring via a [2+2] photocycloaddition reaction (Gauzy et al., 2004).
Modular Synthon for Medicinal Chemistry : The hydrochloride salt of ɑ-aminocyclobutanone, protected as its dimethyl acetal, was prepared as a modular synthon for convenient access to cyclobutanone-containing lead inhibitors of hydrolase enzymes, including serine proteases and metalloproteases (Habeeb Mohammad et al., 2020).
Incorporation into Beta-Peptides : Derivatives of (+)- and (-)-2-aminocyclobutane-1-carboxylic acid were prepared through enantiodivergent synthetic sequences, and their incorporation into highly rigid beta-peptides was explored, demonstrating the ability of the cyclobutane ring as a structure-promoting unit (Izquierdo et al., 2005).
Helical Conformation and Structural Rigidity
12-Helix Folding of Oligomers : The hexamer and octamer of trans-2-aminocyclobutane carboxylic acid were prepared, and their conformational preferences were studied, suggesting a marked preference for folding into a well-defined 12-helical conformation in both solution and the solid state (Fernandes et al., 2010).
Self-Assembling and Nano-Sized Fibers Formation : (1R,2S)-2-aminocyclobutane-1-carboxylic acid derivatives were synthesized, and their incorporation into beta-peptides was explored. These oligomers adopt a strand-type conformation in solution, conferring high rigidity on the beta-peptides, and are prone to self-assemble, producing nano-sized fibers and gels (Torres et al., 2010).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
(1S,2R)-2-aminocyclobutan-1-ol;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H9NO.ClH/c5-3-1-2-4(3)6;/h3-4,6H,1-2,5H2;1H/t3-,4+;/m1./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VIESMOHTDHXTQF-HJXLNUONSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1N)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@@H]([C@@H]1N)O.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H10ClNO |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
123.58 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2070860-49-8 |
Source
|
Record name | rac-(1R,2S)-2-aminocyclobutan-1-ol hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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